Cas no 1891177-05-1 (2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid
• CAS No: 1891177-05-1
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 6431132
• PubChem ID: 117305062
• Update Time: 2025-10-28

2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid
• 1891177-05-1
• EN300-1763554

• Inchi： 1S/C10H11FO4/c1-5-3-8(15-2)6(4-7(5)11)9(12)10(13)14/h3-4,9,12H,1-2H3,(H,13,14)
• InChI Key： PASXSLBLVOVMGZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C)OC)C(C(=O)O)O

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid

Introduction to 2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid (CAS No. 1891177-05-1)

2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid, identified by the CAS number 1891177-05-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with fluorine, methoxy, and methyl groups, which are known to enhance biological activity. The presence of a hydroxyacetic acid moiety further contributes to its potential as a pharmacophore in drug design.

The structural features of 2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid make it a promising candidate for further investigation in various therapeutic applications. The fluorine atom at the 5-position of the phenyl ring is particularly noteworthy, as fluorine substitution is commonly employed in medicinal chemistry to improve metabolic stability, binding affinity, and overall pharmacological efficacy. Additionally, the methoxy and methyl groups at the 2- and 4-positions introduce steric and electronic modifications that can fine-tune the compound's interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds that exhibit inhibitory activity against key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The hydroxyacetic acid group in 2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid suggests potential for interaction with enzymes that require carboxylic or hydroxyl functional groups for binding. This moiety is also found in several known bioactive molecules, indicating its relevance in drug development.

One of the most compelling aspects of this compound is its potential as a scaffold for designing next-generation therapeutics. Researchers have been exploring derivatives of phenyl hydroxyacetic acids due to their demonstrated ability to modulate biological pathways. For instance, studies have shown that structurally related compounds can inhibit kinases and other enzymes implicated in cancer progression. The fluorinated phenyl ring in 2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid may enhance its binding affinity to these targets, making it a valuable starting point for medicinal chemists.

The synthesis of 2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid presents an interesting challenge due to the need for precise functionalization of the aromatic ring. Advanced synthetic techniques, such as cross-coupling reactions and directed ortho-metalation, are often employed to achieve the desired substitution pattern. The successful synthesis of this compound would open up avenues for exploring its biological properties through both in vitro and in vivo studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid with greater accuracy before conducting experimental validation. Molecular docking studies have suggested that this compound may interact with proteins involved in signal transduction and metabolic pathways. These predictions are particularly exciting given the increasing reliance on computational methods to accelerate drug discovery processes.

In conclusion, 2-(5-fluoro-2-methoxy-4-methylphenyl)-2-hydroxyacetic acid (CAS No. 1891177-05-1) represents a significant area of interest in pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic strategies.